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Compound of Interest

Compound Name: Benzoximate

Cat. No.: B8774726 Get Quote

Proper disposal of benzoximate, an obsolete acaricide, is critical for ensuring laboratory safety

and environmental protection. Due to its hazardous nature, including potential harm to aquatic

life, specific procedures must be followed to manage waste containing this chemical.[1][2]

Adherence to local, regional, and national regulations is paramount for the disposal of

benzoximate and its containers.[3]

Immediate Safety and Handling
Before handling benzoximate, it is essential to be familiar with its hazards and the necessary

safety precautions. The chemical is harmful if swallowed, inhaled, or comes into contact with

skin, and it can cause serious eye irritation.[3][4]

Personal Protective Equipment (PPE):

Gloves: Wear chemical-resistant gloves.

Protective Clothing: Use appropriate lab coats or aprons.

Eye/Face Protection: Safety glasses or goggles are mandatory.[3]

Respiratory Protection: Work in a well-ventilated area. If exposure limits may be exceeded,

use a NIOSH/MSHA approved respirator.[3][4]

First Aid Measures:
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Inhalation: Move the person to fresh air. If breathing is difficult or has stopped, provide

artificial respiration and seek immediate medical attention.[3][4]

Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with

soap and water.[3][4]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing

contact lenses if present. Consult a physician.[3][4]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[3]

Chemical and Safety Data
The following table summarizes key quantitative data for benzoximate.

Property Value Citations

Chemical Name Benzoximate [5][6][7]

CAS Number 29104-30-1 [1][3][5][7]

Molecular Formula C₁₈H₁₈ClNO₅ [3][5][7][8]

Molecular Weight 363.79 g/mol [3][5][8]

GHS Hazard Statements

H302: Harmful if

swallowedH312: Harmful in

contact with skinH319: Causes

serious eye irritationH332:

Harmful if inhaledH412:

Harmful to aquatic life with

long lasting effects

[1][3]

Disposal and Decontamination Protocols
Disposal of benzoximate and associated waste must be handled by licensed professionals

and in accordance with hazardous waste regulations.
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Protocol for Unused or Surplus Benzoximate
Surplus and non-recyclable benzoximate solutions should be offered to a licensed disposal

company.[3] The preferred method of disposal is through incineration in a chemical incinerator

equipped with an afterburner and scrubber.[3] Under no circumstances should benzoximate
be allowed to enter drains or waterways.[3]

Protocol for Contaminated Materials
Any materials that have come into contact with benzoximate, such as personal protective

equipment, lab supplies, and spill cleanup materials, should be treated as hazardous waste.

These items must be collected in a designated, sealed container and disposed of through a

licensed hazardous waste management facility.[3][9]

Experimental Protocol: Triple Rinsing for Empty
Containers
Empty containers are classified as hazardous waste and must be properly decontaminated

before disposal or recycling.[10] The triple-rinse method is a standard procedure for this

purpose.

Methodology:

Initial Drain: Empty the contents of the benzoximate container into the designated waste or

spray tank. Allow the container to drain for an additional 30 seconds after the flow has been

reduced to drops.[10]

First Rinse: Fill the container to 20-25% of its capacity with a suitable solvent (e.g., water, as

appropriate). Securely replace the cap.[10]

Agitation: Vigorously shake, roll, or invert the container for at least 30 seconds to ensure the

rinsing agent contacts all interior surfaces.[10]

Rinsate Collection: Pour the rinsate (the rinse water) into a designated hazardous waste

container. Allow the container to drain for another 30 seconds.[10]

Repeat: Repeat the rinsing and collection steps (2 through 4) two more times.[10]
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Final Preparation: After the third rinse, allow the container to dry completely with the cap off.

The decontaminated container can now be managed for disposal or recycling according to

local guidelines, which may include programs like drumMUSTER for eligible containers.[10]

Spill Management Procedures
In the event of a spill, immediate and proper action is required to prevent exposure and

environmental contamination.

Evacuate and Secure: Evacuate non-essential personnel from the spill area. Remove all

sources of ignition, as benzoximate solutions may be flammable.[3]

Ventilate: Ensure the area is well-ventilated.[3]

Containment: Wearing appropriate PPE, prevent the further spread of the spill. Do not allow

the chemical to enter drains.[3]

Cleanup: For liquid spills, contain the spillage and then collect it using an electrically

protected vacuum cleaner or by wet-brushing. For solid spills, carefully sweep or scoop the

material.[3]

Disposal: Place all collected spill material and contaminated absorbents into a sealed,

labeled container for disposal as hazardous waste through a licensed company.[3][9]

Decontaminate: Clean the spill area thoroughly. Wash hands and any exposed skin with

soap and water after the cleanup is complete.[9]

Benzoximate Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of

benzoximate waste.
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Caption: Logical workflow for the safe segregation and disposal of benzoximate waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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